Cas no 313521-82-3 (2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate)

• Product Name: 2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate
• CAS No: 313521-82-3
• MF: C₁₉H₁₄BrNO₄
• MW: 400.222764492035
• CID: 5968903
• PubChem ID: 3949086
• Update Time: 2025-06-14

2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate
• 2,6-Pyridinedicarboxylic acid, 2-(6-bromo-2-naphthalenyl) 6-ethyl ester
• SR-01000393738
• 6-O-(6-bromonaphthalen-2-yl) 2-O-ethyl pyridine-2,6-dicarboxylate
• AKOS024576457
• 313521-82-3
• F0405-0540
• HMS1416J17
• Oprea1_195870
• SR-01000393738-1
• IFLab1_001623
• 2-(6-bromo-2-naphthyl) 6-ethyl 2,6-pyridinedicarboxylate

• Inchi： 1S/C19H14BrNO4/c1-2-24-18(22)16-4-3-5-17(21-16)19(23)25-15-9-7-12-10-14(20)8-6-13(12)11-15/h3-11H,2H2,1H3
• InChI Key： QVKORASRTOUCSV-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C3C(=C2)C=CC(Br)=C3)=O)=NC(C(OCC)=O)=CC=C1

Computed Properties

• Exact Mass: 399.01062g/mol
• Monoisotopic Mass: 399.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 566.3±40.0 °C(Predicted)
• pka: -0.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate

Comprehensive Analysis of 2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate (CAS No. 313521-82-3): Properties, Applications, and Industry Insights

The compound 2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate (CAS No. 313521-82-3) is a highly specialized organic molecule with significant potential in advanced material science and pharmaceutical research. Its unique structure, featuring a bromonaphthalene moiety coupled with a pyridine dicarboxylate framework, makes it a versatile intermediate for synthesizing complex polymers, liquid crystals, and bioactive compounds. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

From a structural perspective, the presence of a 6-bromonaphthalen-2-yl group in this compound enhances its photophysical properties, making it valuable for optoelectronic devices such as OLEDs and organic photovoltaics. Researchers are increasingly exploring its role in energy-efficient technologies, aligning with global demands for green energy solutions. The ethyl pyridine-2,6-dicarboxylate segment further contributes to its stability and solubility, critical for formulation in high-performance coatings and catalysis.

In pharmaceutical contexts, CAS 313521-82-3 has garnered attention as a potential scaffold for targeted drug delivery systems. Its ability to interact with biological receptors via halogen bonding (owing to the bromine atom) positions it as a candidate for kinase inhibitor development—a hot topic in cancer therapeutics. Recent studies highlight its compatibility with fragment-based drug design, a method gaining traction due to its efficiency in AI-augmented molecular modeling.

Synthesis of this compound typically involves Pd-catalyzed cross-coupling reactions, a staple in modern organometallic chemistry. Innovations in microwave-assisted synthesis have reduced reaction times and improved yields, addressing industry priorities like process intensification. Environmental considerations are also met through solvent-free protocols, resonating with the circular economy movement.

Market trends indicate growing demand for custom synthesis of such niche chemicals, driven by R&D investments in personalized medicine and smart materials. Analytical techniques like HPLC-MS and NMR crystallography ensure rigorous quality control, while regulatory compliance adheres to REACH and GMP standards.

Looking ahead, 2-(6-bromonaphthalen-2-yl) 6-ethyl pyridine-2,6-dicarboxylate exemplifies the intersection of molecular innovation and industrial applicability. Its adaptability to nanotechnology and bioconjugation techniques opens avenues for next-gen diagnostics and theragnostic platforms. As industries prioritize carbon-neutral synthesis, this compound’s role in catalytic transformations will likely expand, solidifying its relevance in a sustainability-focused future.